4-Chlorobenzylzinc chloride
Overview
Description
4-Chlorobenzylzinc chloride is a useful research compound. Its molecular formula is C7H6Cl2Zn and its molecular weight is 226.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound solution is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
By-Product Formation in Organic Synthesis
4-Chlorobenzylzinc chloride is involved in the synthesis of complex organic compounds. For instance, it reacts with 3,4,5-trimethoxybenzaldehyde to form a specific compound, C34H36Cl2O7, as a by-product. This reaction is significant in understanding the mechanisms and by-products in organic synthesis processes (Fu et al., 2012).
Sonolytic Degradation of Hazardous Organic Compounds
Research has explored the sonolytic degradation of hazardous compounds like chlorobenzene and chlorobiphenyls in aqueous solutions, which includes compounds similar to this compound. This study highlights the potential of sonolysis for environmental remediation of chlorinated organic compounds (Okuno et al., 2000).
Solvation and Dissociation Studies
Investigations into the solvation and dissociation of similar chlorobenzene compounds, such as 4-benzylaniline hydrochloride, provide insights into the chemical behavior of this compound in different solvents and conditions. This research contributes to a deeper understanding of the solvation properties of chlorobenzene derivatives (Gibson et al., 2014).
Catalytic and Chemical Processes
This compound is relevant in catalytic processes, such as the chlorination of benzyl chloride to produce 4-chlorobenzyl chloride using zeolite catalysts. This research is vital for understanding the catalytic mechanisms and optimizing industrial chemical processes (Singh & Kale, 1999).
Electrocatalytic Oxidation Studies
Investigating the electrochemical oxidation of similar compounds, like 4-chlorophenol, in the presence of carbon black, can shed light on the electrocatalytic behavior of this compound. This research is significant for environmental applications, particularly in water treatment and pollution control (Boudenne & Cerclier, 1999).
Safety and Hazards
The safety data sheet for 4-Chlorobenzylzinc chloride solution indicates that it is classified as Acute Tox. 4 Oral - Carc. 2 - Eye Dam. 1 - Flam. Liq. 2 - Skin Corr. 1B . It has hazard statements H225 - H302 - H314 - H335 - H336 - H351 . The precautionary statements are P210 - P280 - P301 + P312 - P303 + P361 + P353 - P304 + P340 + P310 - P305 + P351 + P338 .
Mechanism of Action
Target of Action
4-Chlorobenzylzinc chloride is an organozinc compound Organozinc compounds are generally used in organic synthesis, particularly in the negishi coupling reactions .
Mode of Action
Organozinc compounds typically act as nucleophiles in chemical reactions, reacting with electrophilic carbon centers .
Biochemical Pathways
Organozinc compounds are often used in organic synthesis, implying their involvement in the creation of complex organic molecules .
Pharmacokinetics
As a general rule, the bioavailability and pharmacokinetics of a compound depend on factors such as its chemical structure, formulation, route of administration, and the individual’s physiological condition .
Result of Action
As an organozinc compound, it is likely involved in the synthesis of various organic compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it is known to react with water , suggesting that its stability and reactivity could be affected by humidity and moisture. Additionally, its storage temperature is recommended to be 2-8°C , indicating that temperature is an important factor for its stability.
Properties
IUPAC Name |
1-chloro-4-methanidylbenzene;chlorozinc(1+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl.ClH.Zn/c1-6-2-4-7(8)5-3-6;;/h2-5H,1H2;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIUOJMHOGPURPS-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[CH2-]C1=CC=C(C=C1)Cl.Cl[Zn+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2Zn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
149923-10-4 |
Source
|
| Record name | 149923-10-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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